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Compound of Interest

Compound Name: Dimethylamino(phenyl)methanol

Cat. No.: B1248758

Get Quote

A Note on CAS Number 4707-56-6: Initial searches for chemical data related to CAS number

4707-56-6 did not yield specific information for a compound with this identifier. It is possible that

this is a typographical error or refers to a substance not widely documented in public chemical

databases. However, searches for numerically similar CAS numbers have revealed several

compounds of significant interest to the research and drug development community. This guide

will provide a comprehensive overview of three such compounds: Methyl 3,6-

dimethylresorcylate (CAS 4707-47-5), 4-Phenylcyclohexanone (CAS 4894-75-1), and 4-Cyano-

4-phenylcyclohexanone (CAS 25115-74-6). These compounds serve as valuable building

blocks in organic synthesis and have applications ranging from fragrance chemistry to the

development of novel therapeutics.

Methyl 3,6-dimethylresorcylate (CAS 4707-47-5)
Core Properties and Characteristics
Methyl 3,6-dimethylresorcylate, also known by trade names such as Evernyl® and Veramoss®,

is a synthetic aromatic compound highly valued for its complex olfactory profile.[1][2] It is a key

component in perfumery, sought after for its characteristic mossy, woody, and phenolic scent,

which is reminiscent of natural oakmoss absolute.[1][2] Due to restrictions on the use of natural

oakmoss extracts because of allergenic compounds like atranol and chloroatranol, Methyl 3,6-
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dimethylresorcylate has become an essential ingredient for creating fougère and chypre

fragrance accords in modern perfumery.[1]

This compound presents as a white to off-white crystalline powder and is stable under

recommended storage conditions.[1][2] It is soluble in organic solvents such as chloroform,

dichloromethane, ethyl acetate, DMSO, and acetone.[3][4]

Applications and Research Interest
The primary application of Methyl 3,6-dimethylresorcylate is in the fragrance industry as a

synthetic substitute for oakmoss.[5][6] Its powerful and persistent odor makes it a valuable

fixative in perfume compositions.[2] Beyond its use in fine fragrances, it is also incorporated

into a variety of consumer products, including automotive air fresheners and other household

goods.[6]

In the realm of scientific research, this compound, also referred to as Methyl atratate, has been

utilized in biological studies. For instance, it has been investigated for its role in studying the

response of epithelial-mesenchymal transition factors in human prostate cancer cells to

androgens.[3][4][7]

Synthesis and Production
Several synthetic routes to Methyl 3,6-dimethylresorcylate have been developed. One common

method involves the aromatization of corresponding hydroxycyclohexenones, which can be

achieved through dehydrogenation with a suitable N-haloimide.[3][4][7] The

hydroxycyclohexenone intermediate can be prepared by reacting dimethylmalonate with 4-

hexen-3-one and 5-chloro-3-hexanone, or by the reaction of methyl propionylacetate with an

alkyl crotonate.[3][4] An alternative pathway begins with the carboxylation of the corresponding

dimethyl-1,3-dihydroxybenzene, followed by esterification of the resulting

dihydroxymethylbenzoic acid.[3][4] It can also be synthesized from atraric acid, which is

extractable from natural sources like African plum leaf oil or Oak Moss Absolute, through an

esterification reaction with methanol.[8][9]

4-Phenylcyclohexanone (CAS 4894-75-1)
Core Properties and Characteristics
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4-Phenylcyclohexanone is an organic compound featuring a cyclohexanone ring substituted

with a phenyl group.[10] It typically appears as a white to off-white crystalline powder with a

distinct aromatic odor.[10][11] This compound is soluble in organic solvents like ethanol and

ether but has limited solubility in water.[10] The presence of both a ketone functional group and

an aromatic ring makes it a versatile intermediate in organic synthesis.[10]

Applications in Synthesis and Drug Discovery
4-Phenylcyclohexanone is a valuable precursor in the synthesis of a variety of more complex

molecules. It is notably used in the preparation of CCR2 antagonists, which are investigated for

the treatment of inflammatory diseases such as rheumatoid arthritis and atherosclerosis.[10]

[11] It also serves as a starting material for the synthesis of coumarins through

dehydrogenation and Heck coupling reactions.[10][11]

In materials science, 4-phenylcyclohexanone is utilized in the creation of liquid crystal

materials.[12][13] The carbonyl group can be chemically modified to introduce the molecule into

liquid crystal monomers, which benefit from the orientational properties conferred by the phenyl

and cyclohexyl groups.[12] Furthermore, it has been used in the preparation of new cardo

diamine monomers for the synthesis of polyamides and polyimides with high thermal stability

and good mechanical properties.[11][14]

The reactivity of 4-phenylcyclohexanone has been explored in various chemical

transformations, including Ruthenium-catalyzed reactions with tributylamine and Wittig

reactions with phosphorus ylides under microwave irradiation.[11][14]

4-Cyano-4-phenylcyclohexanone (CAS 25115-74-6)
Core Properties and Characteristics
4-Cyano-4-phenylcyclohexanone is a bifunctional molecule containing both a ketone and a

nitrile group attached to a cyclohexane ring that is also substituted with a phenyl group.[15][16]

It is a white to pale yellow crystalline powder.[16] This compound is used as an intermediate in

organic synthesis, particularly in the creation of pharmaceutical and other specialty chemicals.

[17]

Role as a Pharmaceutical Intermediate
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The primary documented use of 4-Cyano-4-phenylcyclohexanone is as a building block in the

synthesis of pharmaceutical compounds and for research and development of new drugs.[17]

Its chemical structure allows for a variety of synthetic modifications, making it a versatile

starting point for creating diverse molecular scaffolds for drug discovery programs.

Summary of Physicochemical Properties

Property
Methyl 3,6-
dimethylresorcylat
e

4-
Phenylcyclohexano
ne

4-Cyano-4-
phenylcyclohexano
ne

CAS Number 4707-47-5 4894-75-1 25115-74-6

Molecular Formula C₁₀H₁₂O₄[8][18] C₁₂H₁₄O[19] C₁₃H₁₃NO[16][20]

Molecular Weight 196.20 g/mol [1][8][18] 174.24 g/mol [14] 199.25 g/mol [20]

Appearance
White to off-white

crystalline powder[1]

White to off-white

crystalline powder[11]

White to pale yellow

crystals or powder[16]

Melting Point 141-146 °C[3][4] 73-77 °C[14][21] 110-119 °C[16]

Boiling Point
360.7±22.0 °C

(Predicted)[4]

158-160 °C (at 12

mmHg)[22]
Not readily available

Solubility
Soluble in various

organic solvents[3][4]

Soluble in organic

solvents, limited in

water[10]

Not readily available

Experimental Protocols
Synthesis of Methyl 3,6-dimethyl-resorcylate
A representative laboratory-scale synthesis of Methyl 3,6-dimethyl-resorcylate is described as

follows:

Reaction Setup: In a 5 L round-bottom flask equipped with a reflux condenser, stirrer,

thermometer, and addition funnel, dissolve methyl 3,6-dimethyl-dihydroresorcylate (336.6g,

1.70 mol) in dimethylformamide (1 L).[5]
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Chlorination: Cool the solution to 5°C under a nitrogen atmosphere. Add sulfuryl chloride

(229.5g, 1.70 mol) dropwise with stirring, maintaining the temperature between 5-10°C. Stir

the reaction mixture at 10°C for an additional hour, then at 25°C for 4 hours.[5]

Aromatization: Cool the solution back to 5°C and add pyridine (403.4g, 5.10 mol) dropwise,

keeping the temperature between 5-10°C.[5]

Workup: Extract the mixture with ethyl acetate. Neutralize the combined organic layers by

washing with saturated sodium bicarbonate solution and then with water.[5]

Purification: Dry the organic layer over anhydrous sodium sulfate and distill the solvent under

reduced pressure to yield the crude product. Purify the product by dissolving it in hot

methanol and precipitating with distilled water.[5]

Illustrative Synthesis Pathway
The following diagram illustrates a general synthetic approach to Methyl 3,6-

dimethylresorcylate, highlighting the key transformation from a dihydroresorcylate precursor.

Methyl 3,6-dimethyl-
dihydroresorcylate Chlorinated Intermediate

Sulfuryl Chloride
(SO2Cl2)

Methyl 3,6-dimethyl-
resorcylate

(CAS 4707-47-5)

Pyridine
(Aromatization)

Figure 1. Simplified synthesis of Methyl 3,6-dimethylresorcylate.

Click to download full resolution via product page

Figure 1. Simplified synthesis of Methyl 3,6-dimethylresorcylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://finetechnology-ind.com/product/detail/25115-74-6
https://www.thermofisher.com/order/catalog/product/L05281.06
https://www.thermofisher.com/order/catalog/product/L05281.06
https://www.lookchem.com/404.htm
https://www.fragranceu.com/Categories/Odor_Index/26/RawMaterialsDetails/63772?index=true
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenylcyclohexanone
https://www.scbt.com/p/4-cyano-4-phenylcyclohexanone-25115-74-6
https://www.sigmaaldrich.com/TW/zh/product/aldrich/196231
https://www.chemsynthesis.com/base/chemical-structure-4212.html
https://www.benchchem.com/product/b1248758/docs#an-in-depth-technical-guide-to-key-organic-intermediates
https://www.benchchem.com/product/b1248758/docs#an-in-depth-technical-guide-to-key-organic-intermediates
https://www.benchchem.com/product/b1248758/docs#an-in-depth-technical-guide-to-key-organic-intermediates
https://www.benchchem.com/product/b1248758/docs#an-in-depth-technical-guide-to-key-organic-intermediates
https://www.benchchem.com/product/b1248758?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248758?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248758?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

